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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676662

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML-7 is a potent, reversible, and ATP-competitive inhibitor of myosin light chain kinase (MLCK).
[1] It is a valuable tool for studying the physiological roles of MLCK in various cellular
processes, including smooth muscle contraction, cell division, and apoptosis.[2][3] This
document provides detailed application notes and protocols for the preparation, storage, and
use of ML-7 stock solutions to ensure experimental success and reproducibility.

Data Presentation
Solubility of ML-7 Hydrochloride

The solubility of ML-7 hydrochloride in various common laboratory solvents is summarized
below. Dimethyl sulfoxide (DMSO) is the most effective solvent for preparing high-concentration
stock solutions.
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Solvent Solubility Notes Source(s)
Fresh, anhydrous
DMSO is
=90 mg/mL (198.78 recommended as it is
DMSO _ [1]
mM) hygroscopic, and
absorbed moisture
can reduce solubility.
20 mg/mL
=>15.95 mg/mL [4]
10 mg/mL [5]
Generally reported as
Water Insoluble insoluble in its free [1]
base form.
Requires sonication
28.82 mg/mL ) [4]
and warming.
For the hydrochloride
10 mg/mL
salt.
Ethanol Insoluble In absolute ethanol. [1]
<2.33 mg/mL [4]

Soluble (warm)

Soluble in warm

[5]

ethanol.
Ethanol/Water (1:1) 10 mg/mL [5]
Methanol Soluble [5]
DMF Soluble

Recommended Storage Conditions

Proper storage of ML-7, both as a powder and in solution, is critical to maintain its stability and

activity.
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Storage

Form Duration Notes Source(s)
Temperature
Powder -20°C 3 years [6]
4°C 2 years [6]
Aliquoting is

recommended to
In Solvent -80°C 1 year avoid repeated [1]
freeze-thaw

cycles.

-20°C 1 month [6]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration ML-7
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM ML-7 stock solution in DMSO, which is
suitable for most in vitro cell-based assays.

Materials:
e ML-7 hydrochloride powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)
Procedure:

o Equilibrate: Allow the vial of ML-7 hydrochloride powder to reach room temperature before
opening to prevent moisture condensation.
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Weigh: Accurately weigh the desired amount of ML-7 powder. For 1 mL of a 10 mM stock
solution, you will need 4.53 mg of ML-7 hydrochloride (Molecular Weight: 452.74 g/mol ).

Dissolve: Add the appropriate volume of anhydrous DMSO to the ML-7 powder.
Mix: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Sonicate (Optional): If the compound does not fully dissolve, place the vial in an ultrasonic
water bath for 5-10 minutes. Gentle warming to 37°C can also aid dissolution.

Aliquot: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Store: Store the aliquots at -20°C or -80°C as recommended in the table above.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the DMSO stock solution into an agueous-based culture

medium for treating cells.

Procedure:

Thaw: Thaw a single aliquot of the ML-7 DMSO stock solution at room temperature.
Vortex: Briefly vortex the thawed stock solution to ensure homogeneity.

Dilute: Perform a serial dilution of the stock solution into your cell culture medium to achieve
the desired final concentration. It is crucial to add the DMSO stock solution to the medium
and mix immediately to prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture
medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO) should always be included in your
experiments.[6]

Mandatory Visualization
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Signaling Pathway of ML-7
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Caption: Mechanism of action of ML-7.

Experimental Workflow for ML-7 Stock Solution
Preparation
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Caption: Workflow for preparing ML-7 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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